Cas no 740773-51-7 (2-amino-6-methoxybenzene-1-thiol)

2-Amino-6-methoxybenzene-1-thiol is a sulfur-containing aromatic compound with a methoxy and amino functional group positioned ortho to the thiol group. This structure imparts unique reactivity, making it valuable as a building block in organic synthesis, particularly for heterocyclic compounds and pharmaceutical intermediates. The presence of both electron-donating (methoxy, amino) and nucleophilic (thiol) groups enhances its utility in metal coordination chemistry and ligand design. It is commonly employed in the preparation of benzothiazole derivatives and as a precursor for functionalized polymers. The compound's stability and selective reactivity under controlled conditions make it suitable for applications in medicinal chemistry and materials science. Proper handling is required due to potential sensitivity to oxidation.
2-amino-6-methoxybenzene-1-thiol structure
740773-51-7 structure
Product Name:2-amino-6-methoxybenzene-1-thiol
CAS No:740773-51-7
MF:C7H9NOS
MW:155.217460393906
MDL:MFCD18825700
CID:560086
PubChem ID:12269068
Update Time:2025-11-02

2-amino-6-methoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol,2-amino-6-methoxy-
    • 2-amino-6-methoxybenzenethiol
    • BENZENETHIOL, 2-AMINO-6-METHOXY- (9CI)
    • Benzenethiol,2-amino-6-methoxy
    • 2-amino-6-methoxybenzene-1-thiol
    • DTXSID60483279
    • Benzenethiol,2-amino-6-methoxy-(9ci)
    • 740773-51-7
    • AG-G-94048
    • EN300-211494
    • MDL： MFCD18825700
    • Inchi： 1S/C7H9NOS/c1-9-6-4-2-3-5(8)7(6)10/h2-4,10H,8H2,1H3
    • InChI Key： JZTPSUBPZYRBQY-UHFFFAOYSA-N
    • SMILES： SC1C(=CC=CC=1OC)N

Computed Properties

  • Exact Mass: 155.04000
  • Monoisotopic Mass: 155.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 36.2Ų

Experimental Properties

  • PSA: 74.05000
  • LogP: 2.14730

2-amino-6-methoxybenzene-1-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-211494-0.05g
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Enamine
EN300-211494-0.5g
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Enamine
EN300-211494-1.0g
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Enamine
EN300-211494-1g
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